4-fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide

• Molecular Formula: C17H11FN2OS
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 4-fluoro-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H11FN2OS/c18-12-7-5-10(6-8-12)16(21)20-17-19-15-13-4-2-1-3-11(13)9-14(15)22-17/h1-8H,9H2,(H,19,20,21)
• InChI Key: PXEQQMFFAYRSMA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1SC(=N3)NC(=O)C4=CC=C(C=C4)F

Description

4-fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H11FN2OS and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acylation of 8H-Indeno[1,2-d]thiazol-2-ylamine hydroiodide 1a (Prepared in Example 1, Step 1, 100 mg; 0.32 mmol) with 4-fluorobenzoyl chloride (0.116 mL; 0.96 mmol) in a manner similar to that described in Example 1, Step 3 provided 35 mg of 4-Fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)-benzamide 3. EI-HRMS m/e calcd for C17H11FN2OS 310.0576, found 310.0577.